2-Bromo-4-fluoro-1-[(2-methylprop-2-en-1-yl)oxy]benzene

• Molecular Formula: C10H10BrFO
• Molecular Weight: 245.09 g/mol
• IUPAC Name: 2-bromo-4-fluoro-1-(2-methylprop-2-enoxy)benzene
• InChI: InChI=1S/C10H10BrFO/c1-7(2)6-13-10-4-3-8(12)5-9(10)11/h3-5H,1,6H2,2H3
• InChI Key: OTUPVJWVGCBFOC-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=C(C=C(C=C1)F)Br

Description

2-Bromo-4-fluoro-1-[(2-methylprop-2-en-1-yl)oxy]benzene is a useful research compound. Its molecular formula is C10H10BrFO and its molecular weight is 245.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (829 mg, 6.00 mmol) and 3-chloro-2-methyl-1-propene (0.591 mL, 6.00 mmol) were added to a solution (25 mL) of 2-bromo-4-fluorophenol (955 mg, 5.00 mmol) in DMF, and stirred at 60° C. overnight. The solvent was distilled away under reduced pressure, and after diluted with ethyl acetate, the resultant was washed with water and saturated brine, and then dried over anhydrous magnesium sulfate. The solvent was distilled away, and the resulting residue was purified by silica gel chromatography (hexane/ethyl acetate) to thus obtain the title compound.